Cas no 1044773-79-6 (Methyl 3-fluoro-4-piperidin-4-ylbenzoate)

• Product Name: Methyl 3-fluoro-4-piperidin-4-ylbenzoate
• CAS No: 1044773-79-6
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 6614366
• PubChem ID: 24904362
• Update Time: 2025-10-16

Methyl 3-fluoro-4-piperidin-4-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-7427485
• methyl 3-fluoro-4-piperidin-4-ylbenzoate
• CS-0347234
• 1044773-79-6
• A1-35458
• Methyl 3-fluoro-4-(piperidin-4-yl)benzoate
• Methyl 3-fluoro-4-piperidin-4-ylbenzoate

• Inchi： 1S/C13H16FNO2/c1-17-13(16)10-2-3-11(12(14)8-10)9-4-6-15-7-5-9/h2-3,8-9,15H,4-7H2,1H3
• InChI Key： IERHLHAKTGPWQJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1CCNCC1

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Methyl 3-fluoro-4-piperidin-4-ylbenzoate

Methyl 3-Fluoro-4-Piperidin-4-ylbenzoate (CAS No. 1044773-79-6): An Overview of Its Structure, Synthesis, and Applications

Methyl 3-fluoro-4-piperidin-4-ylbenzoate (CAS No. 1044773-79-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring and a piperidine moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of methyl 3-fluoro-4-piperidin-4-ylbenzoate can be represented as C₁₅H₁₆FO₂. The presence of the fluoro group on the benzene ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The piperidine ring, on the other hand, is a common structural motif in many biologically active compounds, known for its ability to modulate various receptor systems.

The synthesis of methyl 3-fluoro-4-piperidin-4-ylbenzoate has been extensively studied in recent years. One common approach involves the coupling of 3-fluoro-4-bromobenzoic acid with piperidine, followed by esterification with methanol. This method provides a straightforward and efficient route to the target compound. Another notable synthetic route involves the palladium-catalyzed cross-coupling reaction between a fluoro-substituted aryl halide and a piperidine derivative, which has been optimized to achieve high yields and selectivity.

In terms of its applications, methyl 3-fluoro-4-piperidin-4-ylbenzoate has shown promise as a potential therapeutic agent in several areas of medicinal chemistry. Recent studies have highlighted its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The fluoro substitution on the benzene ring enhances the compound's binding affinity to these receptors, while the piperidine moiety contributes to its selectivity and efficacy.

Beyond its role as a receptor modulator, methyl 3-fluoro-4-piperidin-4-ylbenzoate has also been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization through various chemical transformations, making it a valuable building block in synthetic chemistry. For example, it can be used as a starting material for the preparation of fluorinated analogs of known bioactive compounds, which may exhibit improved pharmacological properties.

The pharmacokinetic properties of methyl 3-fluoro-4-piperidin-4-ylbenzoate have also been studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. The fluoro substitution on the benzene ring contributes to enhanced metabolic stability, while the piperidine moiety facilitates membrane permeability and cellular uptake.

In conclusion, methyl 3-fluoro-4-piperidin-4-ylbenzoate (CAS No. 1044773-79-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation as a lead compound in drug discovery efforts. Ongoing research continues to explore its potential as a therapeutic agent and as an intermediate in synthetic chemistry, highlighting its significance in advancing our understanding of complex biological systems.